Cas no 112456-62-9 (Benzene, 1-chloro-4-[(S)-methylsulfinyl]-)

Benzene, 1-chloro-4-[(S)-methylsulfinyl]- structure
112456-62-9 structure
Product Name:Benzene, 1-chloro-4-[(S)-methylsulfinyl]-
CAS No:112456-62-9
MF:C7H7ClOS
MW:174.647879838943
CID:1203703
PubChem ID:11084383
Update Time:2025-04-20

Benzene, 1-chloro-4-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-[(S)-methylsulfinyl]-
    • 1-Chloro-4-((S)-methylsulfinyl)benzene
    • UNII-2KC6764B3Z
    • Benzene, 1-chloro-4-((S)-methylsulfinyl)-
    • (S)-p-Chlorophenyl methyl sulfoxide
    • 4-Chlorophenyl methyl sulfoxide, (-)-
    • 2KC6764B3Z
    • (S)-4-chlorophenyl methyl sulfoxide
    • 4-Chlorophenyl methyl sulfoxide, (S)-
    • 112456-62-9
    • SCHEMBL19079696
    • Q27896850
    • Inchi: 1S/C7H7ClOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,1H3/t10-/m0/s1
    • InChI Key: UBDUBBTYCRJUHW-JTQLQIEISA-N
    • SMILES: ClC1C=CC(=CC=1)[S@](C)=O

Computed Properties

  • Exact Mass: 173.99071
  • Monoisotopic Mass: 173.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07

Benzene, 1-chloro-4-[(S)-methylsulfinyl]- Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd